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Compound Name: Bis(trimethylstannyl)acetylene

Cat. No.: B1580836

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Bis(trimethylstannyl)acetylene (BTMSA) has emerged as a crucial and highly versatile
building block in organometallic chemistry. Its unique structure, featuring a reactive carbon-
carbon triple bond flanked by two trimethylstannyl groups, allows for a diverse range of
chemical transformations. This guide provides a comprehensive overview of BTMSA, including
its synthesis, physical and spectroscopic properties, and its extensive applications as a
precursor in the synthesis of novel organometallic complexes and organic molecules. Detailed
experimental protocols for its synthesis and key reactions are provided, along with quantitative
data and visual representations of reaction pathways to facilitate understanding and application
in research and development.

Core Properties of Bis(trimethylstannyl)acetylene

BTMSA is a white crystalline solid at room temperature.[1] A summary of its key physical and
chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Bis(trimethylstannyl)acetylene
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Property Value Reference(s)
Chemical Formula CsH18Sn2

Molecular Weight 351.65 g/mol

Appearance White crystalline solid [1]

Melting Point 59-61 °C [1112]

Linear Formula (CH3)3SnC=CSn(CHs)s

CAS Number 2117-50-2 [3]

Soluble in organic solvents like
Solubility ether and tetrahydrofuran; [1]
insoluble in water.

Spectroscopic Data:

The structural features of BTMSA can be confirmed by various spectroscopic techniques.
Although detailed spectra are not readily available in all reviewed literature, typical chemical
shifts for analogous compounds suggest the following:

'H NMR: A single sharp resonance for the methyl protons on the tin atoms.

13C NMR: Resonances for the methyl carbons and the acetylenic carbons.

11950 NMR: A characteristic chemical shift confirming the tin environment.

IR Spectroscopy: A characteristic absorption for the C=C triple bond.

Synthesis of Bis(trimethylstannyl)acetylene

The synthesis of Bis(trimethylstannyl)acetylene can be achieved through the reaction of a
suitable acetylide precursor with a trimethyltin halide. While a definitive, detailed protocol is not
consistently reported across all literature, a general and reliable method involves the in-situ
preparation of sodium acetylide followed by its reaction with trimethyltin chloride.
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Experimental Protocol: Synthesis of
Bis(trimethylstannyl)acetylene

Materials:

Sodium amide (NaNH2)

Acetylene gas (purified)

Liguid ammonia (anhydrous)

Trimethyltin chloride ((CH3)3SnCl)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Standard Schlenk line and glassware for inert atmosphere chemistry
Procedure:

o Preparation of Sodium Acetylide: In a three-necked flask equipped with a gas inlet, a
mechanical stirrer, and a dry ice condenser, place a suspension of sodium amide in
anhydrous liquid ammonia. Bubble purified acetylene gas through the suspension. The
completion of the reaction is indicated by a color change.

o Reaction with Trimethyltin Chloride: To the freshly prepared suspension of sodium acetylide
in liguid ammonia, add a solution of trimethyltin chloride in anhydrous diethyl ether or THF
dropwise at low temperature (-78 °C).

o Workup: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature to evaporate the liquid ammonia. The remaining slurry is then treated with water
to quench any unreacted sodium acetylide. The organic layer is separated, and the aqueous
layer is extracted with diethyl ether. The combined organic extracts are dried over anhydrous
magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
such as hexane or by sublimation to yield pure Bis(trimethylstannyl)acetylene.
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Safety Precautions:

Bis(trimethylstannyl)acetylene is toxic and should be handled with care in a well-ventilated
fume hood.[1] Appropriate personal protective equipment, including gloves and safety glasses,
should be worn at all times. Organotin compounds can be harmful to the environment and
should be disposed of as hazardous waste.[1]

Applications in Organometallic Chemistry

Bis(trimethylstannyl)acetylene serves as a versatile precursor for the synthesis of a wide
array of organometallic compounds, particularly metal-alkynyl complexes and polynuclear
structures.[4]

Precursor to Metal-Alkynyl Complexes

BTMSA is widely used to introduce the acetylene moiety into metal complexes. The
trimethylstannyl groups can be readily cleaved by various metal halides or complexes, leading
to the formation of metal-acetylide bonds.

General Reaction Pathway:

Bis(trimethylstannyl)acetylene + LaMX
((CH3)3SnC=CSn(CHs)3)

y

Metal-Alkynyl Complex | Trimethyltin Halide
(LnM-C=C-Sn(CHs)3 or LnM-C=C-MLn) ((CH3)3SnX)

Metal Halide
(e.g., LaMX)

Click to download full resolution via product page
Caption: General reaction of BTMSA with a metal halide.

This methodology has been successfully employed for the synthesis of complexes with various
transition metals, including platinum and palladium.[5]

Stille Cross-Coupling Reactions

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1580836?utm_src=pdf-body
https://www.chembk.com/en/chem/BIS(TRIMETHYLSTANNYL)ACETYLENE
https://www.chembk.com/en/chem/BIS(TRIMETHYLSTANNYL)ACETYLENE
https://www.benchchem.com/product/b1580836?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Bis_trimethylsilyl_acetylene
https://www.benchchem.com/product/b1580836?utm_src=pdf-body-img
https://www.researchgate.net/publication/231365469_Platinum_Diimine_Bisacetylide_Complexes_Synthesis_Characterization_and_Luminescence_Properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

The trimethylstannyl groups in BTMSA make it an excellent substrate for Stille cross-coupling
reactions.[6] This palladium-catalyzed reaction allows for the formation of carbon-carbon bonds

by coupling the acetylenic core with organic halides.

Experimental Workflow for Stille Coupling:

Reactants Catalytic System

Palladium Catalyst

Bis(trimethylstannyl)acetylene Organic Halide (R-X) (e.g., Pd(PPh3)a) Ligand (optional)

Reaction in Anhydrous Solvent
(e.g., Toluene, THF)

Y

Aqueous Workup and Extraction

Y

Column Chromatography

\

Coupled Product (R-C=C-R' or R-C=C-Sn(CHs3)3)

Click to download full resolution via product page

Caption: Workflow for a Stille cross-coupling reaction.

Table 2: Examples of Stille Cross-Coupling Reactions with BTMSA Analogs
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Organic Halide Catalyst Product Yield (%) Reference(s)
) Symmetric )

Aryl lodide Pd(PPhs)a i High [6]
Diarylacetylene

Brominated
Alkyne-linked N

Naphthalene PdClz(PPhs)2 Not specified [6]

o NDI Polymer
Diimides

Synthesis of Polynuclear Complexes

The bifunctional nature of BTMSA makes it an ideal linker for the construction of polynuclear
metal complexes.[7] By reacting with two equivalents of a metal precursor, BTMSA can bridge
two metal centers, leading to the formation of dimeric or polymeric structures with interesting
electronic and material properties.

Logical Relationship in Polynuclear Complex Formation:

Bis(trimethylstannyl)acetylene 2x Metal Precursor (LnM-X)

Monosubstituted Intermediate
(LnM-C=C-Sn(CH3)3)

Dinuclear Complex
(LnM-CEC-MLn)

Click to download full resolution via product page

Caption: Stepwise formation of a dinuclear complex.
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Conclusion

Bis(trimethylstannyl)acetylene is a cornerstone reagent in organometallic synthesis, offering
a reliable and versatile platform for the introduction of the acetylene functionality and the
construction of complex molecular architectures. Its utility in the synthesis of metal-alkynyl
complexes, participation in Stille cross-coupling reactions, and its role as a linker for
polynuclear structures highlight its significance in academic research and industrial
applications, including drug development and materials science. The experimental protocols
and data presented in this guide are intended to provide a solid foundation for researchers to
explore the full potential of this remarkable precursor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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